![molecular formula C22H21N3O5S B4845271 2-{[N-(methylsulfonyl)-N-(4-phenoxyphenyl)glycyl]amino}benzamide](/img/structure/B4845271.png)
2-{[N-(methylsulfonyl)-N-(4-phenoxyphenyl)glycyl]amino}benzamide
Overview
Description
2-{[N-(methylsulfonyl)-N-(4-phenoxyphenyl)glycyl]amino}benzamide, also known as MPPG, is a synthetic compound that has been widely used in scientific research for its unique biochemical and physiological effects. MPPG is a glycine receptor antagonist that has been shown to have a significant impact on the central nervous system. In
Mechanism of Action
2-{[N-(methylsulfonyl)-N-(4-phenoxyphenyl)glycyl]amino}benzamide is a glycine receptor antagonist that works by blocking the binding of glycine to its receptor. Glycine is an inhibitory neurotransmitter that plays a significant role in the central nervous system. By blocking the binding of glycine to its receptor, 2-{[N-(methylsulfonyl)-N-(4-phenoxyphenyl)glycyl]amino}benzamide reduces the inhibitory effect of glycine, leading to an increase in excitability in the central nervous system.
Biochemical and Physiological Effects:
2-{[N-(methylsulfonyl)-N-(4-phenoxyphenyl)glycyl]amino}benzamide has been shown to have a significant impact on the central nervous system. 2-{[N-(methylsulfonyl)-N-(4-phenoxyphenyl)glycyl]amino}benzamide has been shown to increase the release of dopamine, norepinephrine, and serotonin, leading to an increase in excitability in the central nervous system. 2-{[N-(methylsulfonyl)-N-(4-phenoxyphenyl)glycyl]amino}benzamide has also been shown to have a significant impact on the auditory system, where it has been shown to reduce the amplitude of the auditory brainstem response.
Advantages and Limitations for Lab Experiments
2-{[N-(methylsulfonyl)-N-(4-phenoxyphenyl)glycyl]amino}benzamide has several advantages for lab experiments, including its unique mechanism of action and its ability to modulate the central nervous system. However, 2-{[N-(methylsulfonyl)-N-(4-phenoxyphenyl)glycyl]amino}benzamide also has several limitations, including its potential toxicity and its limited solubility in water.
Future Directions
There are several future directions for research related to 2-{[N-(methylsulfonyl)-N-(4-phenoxyphenyl)glycyl]amino}benzamide. One potential direction is to explore the potential therapeutic applications of 2-{[N-(methylsulfonyl)-N-(4-phenoxyphenyl)glycyl]amino}benzamide in the treatment of pain, anxiety, depression, and addiction. Another potential direction is to explore the potential applications of 2-{[N-(methylsulfonyl)-N-(4-phenoxyphenyl)glycyl]amino}benzamide in the auditory system, where it has been shown to have a significant impact on hearing. Additionally, future research could explore the potential applications of 2-{[N-(methylsulfonyl)-N-(4-phenoxyphenyl)glycyl]amino}benzamide in other areas of the central nervous system, such as memory and learning.
Scientific Research Applications
2-{[N-(methylsulfonyl)-N-(4-phenoxyphenyl)glycyl]amino}benzamide has been widely used in scientific research for its unique biochemical and physiological effects. 2-{[N-(methylsulfonyl)-N-(4-phenoxyphenyl)glycyl]amino}benzamide is a glycine receptor antagonist that has been shown to have a significant impact on the central nervous system. 2-{[N-(methylsulfonyl)-N-(4-phenoxyphenyl)glycyl]amino}benzamide has been used in research related to pain management, anxiety, depression, and addiction. 2-{[N-(methylsulfonyl)-N-(4-phenoxyphenyl)glycyl]amino}benzamide has also been used in research related to the auditory system, where it has been shown to have a significant impact on hearing.
properties
IUPAC Name |
2-[[2-(N-methylsulfonyl-4-phenoxyanilino)acetyl]amino]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21N3O5S/c1-31(28,29)25(15-21(26)24-20-10-6-5-9-19(20)22(23)27)16-11-13-18(14-12-16)30-17-7-3-2-4-8-17/h2-14H,15H2,1H3,(H2,23,27)(H,24,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GBTJHGIINQGLCR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N(CC(=O)NC1=CC=CC=C1C(=O)N)C2=CC=C(C=C2)OC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21N3O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-{[N-(methylsulfonyl)-N-(4-phenoxyphenyl)glycyl]amino}benzamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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